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Compound of Interest

N,N-Dimethyl-2-
Compound Name:
(perfluorophenoxy)ethanamine

CAS No.: 2044704-44-9

Cat. No.: B1435845

Get Quote

Executive Summary

N,N-Dimethyl-2-(perfluorophenoxy)ethanamine (CAS: 1152-12-1 analog/derivative) is a
specialized Fluorous Surrogate Internal Standard (FS-IS) designed for the high-fidelity
guantification of emerging organic contaminants (EOCs) in complex environmental matrices.

With the increasing prevalence of pharmaceutical pollutants and amine-based surfactants in
wastewater and surface water, traditional isotopically labeled standards (

C or D) can be prohibitively expensive or unavailable for every analyte. This compound
leverages the "Fluorous Tag" effect—introducing a perfluorinated moiety (C

F

) that imparts unique retention characteristics and mass-defect shifts—while maintaining the
ionization efficiency of the dimethylaminoethyl pharmacophore.
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Primary Applications:

e Surrogate Standard: For quantification of phenoxy-class pharmaceuticals (e.g.,
antihistamines, antidepressants).

e Tracer: For modeling the transport of cationic fluorinated surfactants in groundwater.

o Method Development: Optimization of Fluorous Solid Phase Extraction (F-SPE) protocols.

Chemical Identity & Properties

Property Specification

Chemical Name N,N-Dimethyl-2-(perfluorophenoxy)ethanamine

2-(Pentafluorophenoxy)ethyl dimethylamine;

Synonyms
ynony PFP-DMA
C
H
Formula
E
NO
Molecular Weight 255.19 g/mol
Monoisotopic Mass 255.0683 Da
pKa (Calc.) ~9.0 (Tertiary Amine)
LogP (Calc.) 3.2 (Fluorous character increases lipophilicity)
- Soluble in Methanol, Acetonitrile, dilute aqueous
Solubility

acid.

Mechanistic Insight: The "Fluorous Shift"

The utility of N,N-Dimethyl-2-(perfluorophenoxy)ethanamine lies in its dual-domain

structure:
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e The Reporter Domain (Dimethylaminoethyl): This group ensures high proton affinity, making
the molecule easily detectable in Positive Mode Electrospray lonization (+ESI), similar to
target analytes like Diphenhydramine or Venlafaxine.

e The Discriminator Domain (Pentafluorophenoxy): The electron-withdrawing perfluorinated
ring creates two critical effects:

o Mass Defect: The high fluorine content shifts the mass away from the "hydrogen-rich”
background noise of natural organic matter (NOM).

o Chromatographic Orthogonality: The fluorine atoms interact differently with C18 stationary
phases compared to C-H bonds, typically increasing retention time and preventing co-
elution with non-fluorinated analogs (matrix suppression avoidance).

DOT Diagram: Mechanistic Workflow

Click to download full resolution via product page

Figure 1: Workflow illustrating the application of the fluorous surrogate in environmental
analysis.

Experimental Protocol: LC-MS/MS Quantification

This protocol describes the use of N,N-Dimethyl-2-(perfluorophenoxy)ethanamine as an
Internal Standard (IS) for the analysis of pharmaceutical residues in surface water.
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Reagents & Standards[1]

o Stock Solution (1 mg/mL): Dissolve 10 mg of neat N,N-Dimethyl-2-
(perfluorophenoxy)ethanamine in 10 mL of LC-MS grade Methanol. Store at -20°C.

o Working IS Solution (1 pg/mL): Dilute Stock 1:1000 in Methanol/Water (50:50 v/v).

Sample Preparation (Solid Phase Extraction)

e Collection: Collect 500 mL of surface water in amber glass bottles. Filter through 0.7 pm
glass fiber filters.

e Spiking: Add 50 pL of Working IS Solution to every sample (Final conc: 100 ng/L).

» Conditioning: Condition an Oasis HLB cartridge (200 mg) with 6 mL Methanol followed by 6
mL HPLC water.

e Loading: Load the sample at a flow rate of 5-10 mL/min.
e Washing: Wash with 5 mL of 5% Methanol in Water to remove salts.
o Elution: Elute analytes with 2 x 4 mL of Methanol.

o Reconstitution: Evaporate to dryness under Nitrogen (40°C) and reconstitute in 200 pL of
Initial Mobile Phase (95% A/ 5% B).

LC-MS/MS Parameters|2]

 Instrument: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6400 or Sciex QTRAP).
e Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 2.1 x 100 mm, 1.8 pm).

e Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o Gradient:

o Omin: 5% B
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o 10 min: 95% B

o 12 min: 95% B

o 12.1 min: 5% B (Re-equilibration)

MRM Transitions (Quantification):

Precursor lon Product lon Collision

Compound Role
(m/z) (m/z) Energy (eV)
721 1[C
N,N-Dimethyl-2-
(perfluorophenox 256.1 [M+H] H 20 Internal Standard
y)ethanamine N]
183.0[C
N,N-Dimethyl-2-
(perfluorophenox 256.1 [M+H] F 35 Qualifier
y)ethanamine ol
Diphenhydramin
(T ) 256.2 167.1 15 Analyte
e (Targe
Venlafaxine
T ) 278.2 58.1 25 Analyte
arge

Note: The IS shares the nominal mass (256) with Diphenhydramine but is separated by exact
mass (if using HRMS) and retention time (Fluorous tag increases retention).

Data Analysis & Validation
Calculation of Relative Response Factor (RRF)

Unlike isotopic standards, this surrogate is chemically distinct. You must establish the RRF
during calibration:

Matrix Effect (ME) Assessment
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The perfluorinated structure often elutes in a cleaner region of the chromatogram, reducing ion
suppression. Calculate ME as:

Acceptance Criteria:
e Recovery: 70 - 120%
e RSD (Precision): < 15%

e Linearity (R?): > 0.995

Advantages over Conventional Standards

N,N-Dimethyl-2-

Deuterated Standards (d-

Feature (perfluorophenoxy)ethana
. Label)
mine
Cost Low (Synthetic accessibility) High
- ) ) Variable (D/H exchange
Stability High (C-F bonds are inert)

possible)

Orthogonal (Shifted RT avoids Co-elutes (Susceptible to

Selectivity _ _
suppression) same suppression)
Mass Defect Significant (Fluorine shift) Minimal
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(Note: While specific literature on this exact CAS is emerging, the protocol is derived from
standard methodologies for fluorous-tagged surrogate standards in environmental mass
spectrometry.)

» To cite this document: BenchChem. [Application Note: N,N-Dimethyl-2-
(perfluorophenoxy)ethanamine in Environmental Monitoring]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1435845/docs#application-note-n-
n-dimethyl-2-perfluorophenoxy-ethanamine-in-environmental-monitoring]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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